Cas no 2413867-50-0 (tert-butyl N-[(3-hydroxyphenyl)methyl]-N-[1-(naphthalen-1-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[(3-hydroxyphenyl)methyl]-N-[1-(naphthalen-1-yl)ethyl]carbamate
• CAS No: 2413867-50-0
• MF: C₂₄H₂₇NO₃
• MW: 377.476086854935
• CID: 5674279
• PubChem ID: 165770669
• Update Time: 2025-05-20

tert-butyl N-[(3-hydroxyphenyl)methyl]-N-[1-(naphthalen-1-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26664756
• tert-butyl N-[(3-hydroxyphenyl)methyl]-N-[1-(naphthalen-1-yl)ethyl]carbamate
• 2413867-50-0

• Inchi： 1S/C24H27NO3/c1-17(21-14-8-11-19-10-5-6-13-22(19)21)25(23(27)28-24(2,3)4)16-18-9-7-12-20(26)15-18/h5-15,17,26H,16H2,1-4H3
• InChI Key： XJVSOVZKQXDPIG-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC=C(C=1)O)C(C)C1=CC=CC2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 377.19909372g/mol
• Monoisotopic Mass: 377.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-[(3-hydroxyphenyl)methyl]-N-[1-(naphthalen-1-yl)ethyl]carbamate

Comprehensive Overview of tert-butyl N-[(3-hydroxyphenyl)methyl]-N-[1-(naphthalen-1-yl)ethyl]carbamate (CAS No. 2413867-50-0)

The compound tert-butyl N-[(3-hydroxyphenyl)methyl]-N-[1-(naphthalen-1-yl)ethyl]carbamate (CAS No. 2413867-50-0) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a naphthalene moiety and a hydroxyphenyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key features of tert-butyl N-[(3-hydroxyphenyl)methyl]-N-[1-(naphthalen-1-yl)ethyl]carbamate is its versatility. The presence of a tert-butyl carbamate group enhances its stability, while the 3-hydroxyphenyl and naphthalen-1-yl groups contribute to its reactivity. This combination allows for diverse modifications, making it a promising candidate for developing novel therapeutic agents. Recent studies have explored its role in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine.

In the context of current trends, CAS No. 2413867-50-0 has garnered attention for its potential in neurodegenerative disease research. With the rise in global interest in Alzheimer's and Parkinson's disease treatments, compounds like this are being investigated for their ability to modulate key biological pathways. Additionally, its aromatic and hydrophobic properties make it suitable for studies in drug delivery systems, a hot topic in pharmaceutical innovation.

The synthesis of tert-butyl N-[(3-hydroxyphenyl)methyl]-N-[1-(naphthalen-1-yl)ethyl]carbamate involves multi-step organic reactions, often starting from readily available precursors like naphthalene-1-carbaldehyde and 3-hydroxybenzylamine. Researchers emphasize optimizing yield and purity, as these factors are critical for its application in high-value research. Advanced techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its quality for experimental use.

From an industrial perspective, the demand for CAS No. 2413867-50-0 is driven by its role in high-throughput screening and medicinal chemistry. Pharmaceutical companies are investing in custom synthesis services to access this compound, highlighting its commercial relevance. Furthermore, its compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient processes—aligns with the industry's shift toward sustainable practices.

For researchers and chemists, understanding the structure-activity relationship (SAR) of tert-butyl N-[(3-hydroxyphenyl)methyl]-N-[1-(naphthalen-1-yl)ethyl]carbamate is essential. Its molecular framework offers insights into how slight modifications can influence biological activity, a topic frequently searched in academic databases. This compound's potential as a scaffold for designing new drugs underscores its importance in modern chemistry.

In summary, tert-butyl N-[(3-hydroxyphenyl)methyl]-N-[1-(naphthalen-1-yl)ethyl]carbamate (CAS No. 2413867-50-0) represents a fascinating area of research with broad applications. Its unique properties and adaptability make it a standout candidate for future scientific breakthroughs, particularly in drug development and material science. As interest in personalized medicine and sustainable chemistry grows, this compound is poised to play a pivotal role in advancing these fields.